Cas no 34366-19-3 (2-Phenylpropane-1-thiol)

• Product Name: 2-Phenylpropane-1-thiol
• CAS No: 34366-19-3
• MF: C₉H₁₂S
• MW: 152.256581306458
• MDL: MFCD23790708
• CID: 2181766
• PubChem ID: 22000694
• Update Time: 2024-11-06

2-Phenylpropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• (+-)-2-Phenyl-propanethiol-(1)
• 2-phenylpropane-1-thiol
• 2-Phenyl-1-propanethiol
• AMBZ0298
• AM85735
• SCHEMBL901919
• 34366-19-3
• BS-52521
• EN300-190476
• AKOS018444501
• F73569
• 2-Phenylpropane-1-thiol

• MDL： MFCD23790708
• Inchi： 1S/C9H12S/c1-8(7-10)9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3
• InChI Key： TZSHURJWYGHGEK-UHFFFAOYSA-N
• SMILES： SCC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 152.06597156g/mol
• Monoisotopic Mass: 152.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 84.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives